Cas no 700852-66-0 (3-(3-chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea)

• Product Name: 3-(3-chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea
• CAS No: 700852-66-0
• MF: C₁₆H₁₇ClN₂O
• MW: 288.771982908249
• CID: 5437322
• Update Time: 2025-10-29

3-(3-chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea

• Inchi： 1S/C16H17ClN2O/c1-11-4-8-14(9-5-11)19(3)16(20)18-13-7-6-12(2)15(17)10-13/h4-10H,1-3H3,(H,18,20)
• InChI Key： QRNQEJHDGRUUEN-UHFFFAOYSA-N
• SMILES： N(C)(C1=CC=C(C)C=C1)C(NC1=CC=C(C)C(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3-chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea

Comprehensive Overview of 3-(3-Chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea (CAS No. 700852-66-0)

3-(3-Chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea, with the CAS number 700852-66-0, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This urea derivative is characterized by its unique molecular structure, which includes a chloro and methyl substitution pattern on the phenyl rings. Such structural features are often associated with enhanced biological activity, making this compound a subject of interest for researchers exploring novel applications.

In recent years, the demand for urea-based compounds has surged, driven by their versatility in industrial and scientific applications. The 3-(3-chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea stands out due to its potential role in crop protection and pest management. With growing global concerns about food security and sustainable agriculture, compounds like this are being rigorously studied for their efficacy in enhancing plant health and yield optimization. Researchers are particularly interested in its mode of action, which may involve interference with metabolic pathways in target organisms.

From a synthetic chemistry perspective, the preparation of CAS 700852-66-0 involves multi-step organic reactions, often starting from readily available precursors like 4-methylaniline and 3-chloro-4-methylphenyl isocyanate. The compound's purity and stability are critical factors, especially when it is intended for use in high-precision formulations. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure its quality and consistency.

The pharmaceutical industry has also shown interest in 3-(3-chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea, particularly in the context of drug discovery and medicinal chemistry. Urea derivatives are known to exhibit a wide range of pharmacological activities, including enzyme inhibition and receptor modulation. While this compound is not yet widely recognized as a therapeutic agent, its structural motifs align with those of molecules investigated for anti-inflammatory and antimicrobial properties. This has led to preliminary studies exploring its potential in these areas.

Environmental and safety considerations are paramount when dealing with any chemical substance. Although 700852-66-0 is not classified as hazardous under current regulations, proper handling and storage protocols must be followed to minimize risks. The compound's biodegradability and ecotoxicological profile are topics of ongoing research, especially as regulatory bodies worldwide tighten standards for chemical usage in agriculture and other industries.

In the realm of material science, 3-(3-chloro-4-methylphenyl)-1-methyl-1-(4-methylphenyl)urea has been explored for its potential in polymer modification and coating applications. Its ability to form hydrogen bonds and interact with other functional groups makes it a candidate for enhancing material properties such as durability and thermal stability. Innovations in this space could open new avenues for industrial applications.

As the scientific community continues to investigate CAS 700852-66-0, its commercial viability will depend on factors like cost-effectiveness, scalability of synthesis, and regulatory approvals. Collaboration between academia and industry will be crucial in unlocking its full potential. For now, this compound remains a promising subject of study, with its multifaceted applications reflecting the broader trends in green chemistry and sustainable innovation.